Cas no 921919-68-8 (2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 921919-68-8
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 6007244
• PubChem ID: 41108836
• Update Time: 2025-08-02

2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide
• 1H-Indole-3-acetamide, 1-(phenylmethyl)-N-(2-pyridinylmethyl)-
• F2302-0057
• 2-(1-benzylindol-3-yl)-N-(pyridin-2-ylmethyl)acetamide
• 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-ylmethyl)acetamide
• 921919-68-8
• AKOS024638274
• 2-(1-benzyl-1H-indol-3-yl)-N-[(pyridin-2-yl)methyl]acetamide

• Inchi： 1S/C23H21N3O/c27-23(25-15-20-10-6-7-13-24-20)14-19-17-26(16-18-8-2-1-3-9-18)22-12-5-4-11-21(19)22/h1-13,17H,14-16H2,(H,25,27)
• InChI Key： OFTQTVFNKOXMNP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(CC(NCC2=NC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 355.168462302g/mol
• Monoisotopic Mass: 355.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 649.0±55.0 °C(Predicted)
• pka: 14.40±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide

Comprehensive Analysis of 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide (CAS No. 921919-68-8)

In the rapidly evolving field of medicinal chemistry, 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide (CAS No. 921919-68-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name Benzyl-Indole-Pyridine Acetamide, combines an indole core with a pyridine moiety, making it a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and intricate architecture position it as a promising candidate for further pharmacological studies.

The indole scaffold is a well-known pharmacophore found in numerous natural products and synthetic drugs, contributing to its widespread use in drug discovery. When paired with a pyridine ring, as seen in 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide, the resulting hybrid structure exhibits enhanced binding affinity and selectivity toward various biological targets. This has led to increased searches for "indole-pyridine hybrids in drug development" and "CAS 921919-68-8 applications" across scientific databases and AI-driven research tools.

Recent trends in pharmaceutical research highlight a growing interest in multitarget-directed ligands (MTDLs), where compounds like 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide could play a pivotal role. The integration of benzyl and acetamide functionalities further diversifies its interaction capabilities, prompting queries such as "how does benzyl substitution affect indole activity?" and "acetamide derivatives in neurological research." These long-tail keywords reflect the compound's relevance in addressing complex diseases like neurodegenerative disorders and cancer.

From a synthetic perspective, the preparation of CAS No. 921919-68-8 involves strategic coupling reactions between 1-benzyl-1H-indole-3-carbaldehyde and 2-(aminomethyl)pyridine, followed by acetylation. This process has been optimized to achieve high yields and purity, as documented in recent patents and journal articles. Researchers frequently search for "synthesis of indole-pyridine acetamides" and "921919-68-8 synthetic route," underscoring the demand for scalable and efficient methodologies.

Beyond its synthetic appeal, 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide has shown preliminary activity in modulating key enzymatic pathways. For instance, its potential as a kinase inhibitor or GPCR modulator aligns with current investigations into targeted therapies. Online discussions often revolve around "indole-based kinase inhibitors" and "pyridine derivatives in signal transduction," highlighting the compound's versatility in interdisciplinary research.

In summary, 2-(1-benzyl-1H-indol-3-yl)-N-(pyridin-2-yl)methylacetamide (CAS No. 921919-68-8) represents a compelling case study in modern drug design. Its structural complexity, coupled with emergent biological data, positions it at the intersection of chemistry and biomedicine. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point for innovation and discovery.